![molecular formula C22H17N7O3S2 B2606670 N-(benzo[d]thiazol-2-yl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide CAS No. 852047-03-1](/img/structure/B2606670.png)
N-(benzo[d]thiazol-2-yl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(benzo[d]thiazol-2-yl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H17N7O3S2 and its molecular weight is 491.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Synthesis and Anticancer Properties : A study outlined the synthesis process of related triazole derivatives and tested their anticancer activity across various cancer types. Compounds similar to the requested compound demonstrated high selectivity against melanoma and breast cancer cells (Ostapiuk, Matiychuk, & Obushak, 2015).
- Anticancer Activity of Thiazole Derivatives : Another research synthesized thiazole derivatives closely related to the compound and tested their anticancer properties, particularly against human lung adenocarcinoma cells. Some of the synthesized compounds showed high selectivity and induced apoptosis in cancer cells (Evren et al., 2019).
Synthesis and Antimicrobial Activity
Another significant area of research for these compounds is their antimicrobial activity:
- Synthesis and Antimicrobial Activities : Various studies have focused on synthesizing novel triazole derivatives and evaluating their antimicrobial properties. These studies reveal that such compounds are potent against a range of Candida species and pathogenic bacteria (Altıntop et al., 2011).
- Study on Antimicrobial Effects : Research into the antimicrobial effects of novel thiazole derivatives closely related to the compound has shown considerable effectiveness against foodborne bacteria, yeasts, and some filamentous fungi species (Cankilic & Yurttaş, 2017).
Synthesis and Other Biological Activities
Apart from anticancer and antimicrobial activities, some studies also explore other biological potentials of these compounds:
- Antioxidant and Anti-inflammatory Activities : A study synthesized a series of derivatives and evaluated them for their anti-inflammatory and antioxidant activities. The results highlighted compounds with significant potential in these areas (Koppireddi et al., 2013).
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N7O3S2/c30-18-11-13(23-20(32)25-18)10-17-27-28-22(29(17)14-6-2-1-3-7-14)33-12-19(31)26-21-24-15-8-4-5-9-16(15)34-21/h1-9,11H,10,12H2,(H,24,26,31)(H2,23,25,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHYHCBKQVDDXPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NC4=CC=CC=C4S3)CC5=CC(=O)NC(=O)N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N7O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.